2-Amino-5-bromo-4-fluorobenzoic acid

• IUPAC Name: 2-amino-5-bromo-4-fluorobenzoic acid
• InChI: InChI=1S/C7H5BrFNO2/c8-4-1-3(7(11)12)6(10)2-5(4)9/h1-2H,10H2,(H,11,12)
• InChI Key: RPHQHEBXMAGQKB-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1Br)F)N)C(=O)O
• Molecular Formula: C7H5BrFNO2
• DSSTOX Substance ID: DTXSID90651707
• Molecular Weight: 234.02 g/mol
• CAS RN: 143945-65-7

Description

“2-Amino-5-bromo-4-fluorobenzoic acid” is a chemical compound with the molecular formula C7H5BrFNO2. It is related to “2-Amino-5-fluorobenzoic acid”, which is known to be an antimetabolite for the tryptophan pathway in yeast and is toxic due to its antimetabolite conversion to 5-Fluorotryptophan.

Synthesis Analysis

The synthesis of “2-Amino-5-bromo-4-fluorobenzoic acid” involves multiple steps. One reported method involves the amination of 2-bromo-4-fluorobenzoic acid with aniline to yield N-phenyl-4-fluoro-anthranilic acid.

Molecular Structure Analysis

The molecular weight of “2-Amino-5-bromo-4-fluorobenzoic acid” is 234.02 g/mol. The InChI code is 1S/C7H5BrFNO2/c8-4-2-6(10)3(7(11)12)1-5(4)9/h1-2H,10H2,(H,11,12).

Chemical Reactions Analysis

Amination of 2-bromo-4-fluorobenzoic acid with aniline is reported to yield N-phenyl-4-fluoro-anthranilic acid.

Scientific Research Applications

• Synthesis Techniques and Optimization : Zhou Peng-peng (2013) described a method to synthesize 3-Bromo-2-fluorobenzoic acid with high purity from 2-amino-6-fluorobenzonitrile, highlighting optimized conditions for bromination and hydrolysis. This method offers low-cost and mild reaction conditions, suitable for industrial-scale production (Zhou Peng-peng, 2013).

• Fluorimetric Analysis of Amino Acids : K. Imai and Yoshihiko Watanabe (1981) researched the fluorigenic reaction of secondary amino acids, including proline, with fluorinated compounds. Their findings demonstrate superior reactivity and fluorescence yield, important for analytical chemistry (Imai & Watanabe, 1981).

• Molecular Structural Analysis : In a study by B. Banerjee et al. (2022), the co-crystal of 2-aminobenzothiazol with 4-fluorobenzoic acid was synthesized and characterized, providing insights into molecular interactions and structural properties (Banerjee et al., 2022).

• Pharmaceutical Research and Development : Research by T. Bradshaw et al. (2002) on novel antitumor 2-(4-amino-3-methylphenyl)benzothiazoles, involving amino acid conjugation, highlights the potential pharmaceutical applications of compounds related to 2-Amino-5-bromo-4-fluorobenzoic acid. This study emphasizes their use in cancer treatment (Bradshaw et al., 2002).

• Antimicrobial Activity : Hacer Bayrak et al. (2009) investigated the synthesis of new 1,2,4-triazoles starting from isonicotinic acid hydrazide, evaluating their antimicrobial activities. This research demonstrates the potential use of fluorine-containing compounds in developing antibacterial agents (Bayrak et al., 2009).

• Chemical Reaction Optimization : A study by Yin Jian-zhong (2010) on the synthesis of Methyl 2-amino-5-fluorobenzoate, using 3-fluorobenzoic acid as raw material, presents a high-yield method with implications for industrial-scale chemical production (Yin Jian-zhong, 2010).

Mechanism of Action

While the specific mechanism of action for “2-Amino-5-bromo-4-fluorobenzoic acid” is not mentioned, it is related to “2-Amino-5-fluorobenzoic acid”, which is known to be an antimetabolite for the tryptophan pathway in yeast.

Safety and Hazards

The safety data sheet for a related compound, “2-Amino-4-fluorobenzoic acid”, indicates that it is harmful by inhalation, in contact with skin, and if swallowed. It is advised to avoid contact with skin and eyes, avoid breathing dust, and not to ingest.

Synthesis routes and methods

Procedure details

To a solution of 2-amino-4-fluorobenzoic acid (10 g, 64.5 mmol) in N,N-dimethylformamide (100 mL) at −10° C., was added dropwise a solution of N-bromosuccinimide (11.2 g, 62.9 mmol) in N,N-dimethylformamide (50 mL) over 1 hour. After the addition was complete, the mixture was stirred at −10° C. for 1 hour. The reaction was quenched with aqueous sodium bisulfate and partitioned between ethyl acetate and water. The organic layer was separated, and the aqueous layer was extracted twice with ethyl acetate. The combined organic layers were washed with water and then with brine, and then dried over sodium sulfate. The sample was concentrated to give the crude product 27 (14.5 g, yield: 96.5%), which was used for the next step without further purification.